Cas no 2229377-09-5 (tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229377-09-5
• MF: C₁₈H₃₃NO₅
• MW: 343.458326101303
• CID: 6386724
• PubChem ID: 165623523
• Update Time: 2025-05-20

tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• 2229377-09-5
• EN300-1893220

• Inchi： 1S/C18H33NO5/c1-16(2,3)24-15(22)19-11-17(4,5)10-9-12(19)18(6,7)13(20)14(21)23-8/h12-13,20H,9-11H2,1-8H3
• InChI Key： WWGRCEIIVOQYDN-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.23587315g/mol
• Monoisotopic Mass: 343.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229377-09-5)

The compound tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229377-09-5) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its complex structure, featuring a piperidine core and multiple functional groups, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its unique properties and applications in drug discovery and development.

One of the key features of tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate is its tert-butyl group, which enhances stability and solubility in organic solvents. This characteristic is particularly important in medicinal chemistry, where solubility and bioavailability are critical factors. The presence of a hydroxy and methoxy group further adds to its reactivity, enabling diverse chemical modifications. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient and environmentally friendly methods to produce such intermediates.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and targeted drug delivery. The compound’s CAS No. 2229377-09-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its structural complexity makes it a subject of interest in computational chemistry and molecular modeling, where scientists explore its interactions with biological targets.

Another area where tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate shines is in the development of chiral compounds. Its asymmetric centers offer opportunities for enantioselective synthesis, a hot topic in modern organic chemistry. This aligns with the growing focus on stereochemistry and chiral drugs, which dominate discussions in pharmaceutical forums and conferences. The compound’s potential as a building block for more complex molecules further underscores its importance.

From a commercial perspective, the compound’s niche applications make it a sought-after material for contract research organizations (CROs) and pharmaceutical manufacturers. Its synthesis and purification require expertise in advanced organic chemistry, which is why it is often supplied by specialized chemical vendors. The rise of AI-driven drug discovery has also increased interest in such molecules, as they serve as valuable inputs for machine learning algorithms predicting novel drug candidates.

In conclusion, tert-butyl 2-(3-hydroxy-4-methoxy-2-methyl-4-oxobutan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229377-09-5) represents a fascinating intersection of chemistry, pharmacology, and technology. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific and industrial circles. As the fields of drug development and chemical innovation evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.